Cas no 1261917-67-2 (4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid
• CAS No: 1261917-67-2
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• MDL: MFCD18322768
• CID: 2763349
• PubChem ID: 53228587
• Update Time: 2025-07-27

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322768
• 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95%
• 2'-Methoxy-2-methyl-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261917-67-2
• DTXSID40692120
• 4-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)-3-METHYLBENZOIC ACID
• 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid

• MDL： MFCD18322768
• Inchi： 1S/C16H13F3O3/c1-9-7-10(15(20)21)3-5-12(9)13-8-11(16(17,18)19)4-6-14(13)22-2/h3-8H,1-2H3,(H,20,21)
• InChI Key： KRWXTUSIWQWWJM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC(C(=O)O)=CC=1C)OC)(F)F

Computed Properties

• Exact Mass: 310.08167876Da
• Monoisotopic Mass: 310.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives